Cas no 32492-96-9 (8-Benzyloxy Warfarin)

8-Benzyloxy Warfarin is a synthetic derivative of warfarin, characterized by the introduction of a benzyloxy group at the 8-position of the coumarin ring. This modification enhances its structural versatility, making it a valuable intermediate in medicinal chemistry research, particularly for studying anticoagulant mechanisms and structure-activity relationships. The benzyloxy group improves lipophilicity, potentially influencing pharmacokinetic properties such as absorption and metabolism. Its well-defined structure allows for precise investigations into enzyme inhibition, particularly targeting vitamin K epoxide reductase (VKOR). This compound is primarily used in academic and pharmaceutical research for developing novel anticoagulant agents or probing biochemical pathways related to coagulation.

8-Benzyloxy Warfarin structure

Product Name:8-Benzyloxy Warfarin

CAS No:32492-96-9

MF:C₂₆H₂₂O₅

MW:414.449887752533

CID:916983

PubChem ID:71313913

Update Time:2025-05-28

8-Benzyloxy Warfarin Chemical and Physical Properties

Names and Identifiers

- 8-Benzyloxy Warfarin
- 4-hydroxy-3-(3-oxo-1-phenylbutyl)-8-phenylmethoxychromen-2-one
- 4-Hydroxy-3-(3-oxo-1-phenylbutyl)-8-(phenylmethoxy)-2H-1-benzopyran-2-one; 3-(?-Acetonylbenzyl)-8-(benzyloxy)-4-hydroxy-coumarin;
- DTXSID90747134
- 32492-96-9
- 8-(Benzyloxy)-4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
- Inchi： 1S/C26H22O5/c1-17(27)15-21(19-11-6-3-7-12-19)23-24(28)20-13-8-14-22(25(20)31-26(23)29)30-16-18-9-4-2-5-10-18/h2-14,21,28H,15-16H2,1H3
- InChI Key： VSDJTMWCGIUVGS-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC(C)=O)O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 414.14700
Monoisotopic Mass: 414.14672380g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 7
Complexity: 671
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 72.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 635.8±55.0 °C at 760 mmHg
Flash Point: 219.0±25.0 °C
PSA: 76.74000
LogP: 5.18860
Vapor Pressure: 0.0±2.0 mmHg at 25°C

8-Benzyloxy Warfarin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-Benzyloxy Warfarin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B288550-2mg	8-Benzyloxy Warfarin	32492-96-9	2mg	$ 121.00	2023-04-18
TRC	B288550-5 mg	8-Benzyloxy Warfarin	32492-96-9	5mg	$ 165.00	2022-01-12
TRC	B288550-10 mg	8-Benzyloxy Warfarin	32492-96-9	10mg	$ 305.00	2022-01-12
TRC	B288550-25 mg	8-Benzyloxy Warfarin	32492-96-9	25mg	$ 715.00	2022-01-12
TRC	B288550-50 mg	8-Benzyloxy Warfarin	32492-96-9	50mg	$ 1320.00	2022-01-12
TRC	B288550-5mg	8-Benzyloxy Warfarin	32492-96-9	5mg	$ 190.00	2023-04-18
TRC	B288550-10mg	8-Benzyloxy Warfarin	32492-96-9	10mg	$ 351.00	2023-04-18
TRC	B288550-25mg	8-Benzyloxy Warfarin	32492-96-9	25mg	$ 821.00	2023-04-18
TRC	B288550-50mg	8-Benzyloxy Warfarin	32492-96-9	50mg	$ 1516.00	2023-04-18